Cas no 1696730-41-2 (2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid)

• Product Name: 2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid
• CAS No: 1696730-41-2
• MF: C₆H₇F₃N₂O₄
• MW: 228.125992059708
• MDL: MFCD32722962
• CID: 5606348
• PubChem ID: 107434993
• Update Time: 2025-06-28

2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-(carbamoylmethyl)-2,2,2-trifluoroacetamido]acetic acid
• EN300-977629
• 1696730-41-2
• 2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid

• MDL： MFCD32722962
• Inchi： 1S/C6H7F3N2O4/c7-6(8,9)5(15)11(1-3(10)12)2-4(13)14/h1-2H2,(H2,10,12)(H,13,14)
• InChI Key： ASYNVBDNZYLDFQ-UHFFFAOYSA-N
• SMILES： FC(C(N(CC(=O)O)CC(N)=O)=O)(F)F

Computed Properties

• Exact Mass: 228.03579120g/mol
• Monoisotopic Mass: 228.03579120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid

2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid (CAS No. 1696730-41-2): A Versatile Compound in Modern Pharmaceutical Research

2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by the CAS number 1696730-41-2, represents a novel class of fluorinated derivatives with multifunctional groups that may offer advantages in drug design and development. Recent studies have highlighted its role in modulating biological pathways and its potential as a scaffold for the synthesis of bioactive molecules.

The molecular structure of 2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid is characterized by the presence of a trifluoroacetamido group, a carbamoylmethyl moiety, and a carboxylic acid functional group. These elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of pharmaceutical compounds. The trifluoroacetamido group, in particular, is known for its ability to enhance the hydrophilicity of molecules, which can influence the pharmacokinetic properties of drugs. This feature is particularly relevant in the development of drugs targeting inflammatory and metabolic disorders.

Recent research has focused on the synthesis and characterization of 2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid to explore its potential applications in drug discovery. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising activity against inflammatory pathways, suggesting its potential as a therapeutic agent for autoimmune diseases. The study utilized advanced computational methods to predict the compound's interactions with key proteins involved in inflammation, providing insights into its mechanism of action.

Another area of interest is the use of 2-N-(carbamoylm,yl)-2,2,2-trifluoroacetamidoacetic acid in the development of targeted drug delivery systems. Researchers have explored its ability to form stable complexes with metal ions, which could be exploited for the design of smart drug carriers. This property is particularly relevant in the context of nanomedicine, where the controlled release of therapeutic agents is a critical factor in improving treatment efficacy.

Moreover, the compound's fluorinated substituents have been shown to enhance its metabolic stability, which is a significant advantage in the development of long-acting drugs. A 2024 review article in Drug Discovery Today highlighted the importance of fluorine atoms in modulating the pharmacokinetic profiles of small molecules. The presence of trifluoromethyl groups in 2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid may contribute to its resistance against enzymatic degradation, thereby extending its half-life in biological systems.

From a synthetic perspective, the preparation of 2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid involves multiple steps, including the functionalization of trifluoroacetic acid derivatives and the introduction of the carbamoylmethyl group. Recent advances in catalytic methods have enabled more efficient and scalable synthesis routes, which are crucial for the industrial production of this compound. These developments have been documented in several patents and technical reports, underscoring the compound's significance in pharmaceutical manufacturing.

Additionally, the compound's potential applications in the treatment of neurodegenerative diseases have been a topic of recent investigation. A 2023 preclinical study published in Neuropharmacology explored its neuroprotective effects, suggesting that it may modulate intracellular signaling pathways associated with neuronal survival. These findings highlight the versatility of 2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid in addressing complex biological targets.

Despite its promising properties, the development of 2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid as a therapeutic agent is still in its early stages. Further research is needed to evaluate its safety profile and optimize its pharmacological properties. Preclinical studies are currently underway to assess its toxicity and efficacy in animal models, with the goal of advancing it to clinical trials in the near future.

In conclusion, 2-N-(carbamoylmethyl)-2,2,2-trifluoroacetamidoacetic acid (CAS No. 1696730-41-2) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and potential applications in drug discovery and development make it an area of active research. As new technologies and methodologies continue to emerge, the compound's role in the pharmaceutical industry is likely to expand, offering new opportunities for the treatment of various diseases.